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Abstract
This document provides a comprehensive technical overview of the synthesis and discovery of Moscovium (Mc), the superheavy element with atomic

quantitative data from the synthesis reactions, and illustrates the nuclear processes involved. This whitepaper is intended to serve as a detailed refere

chemistry, and materials science. While direct applications in drug development are not established, the methodologies and technologies employed in

isotope production and analysis.

Introduction
The discovery of Moscovium, officially named in 2016, marked a significant achievement in the ongoing quest to explore the "island of stability," a the

predicted to have longer half-lives. First synthesized in 2003, Moscovium is a synthetic, extremely radioactive element.[1] Its discovery was the result

in Dubna, Russia, and the Lawrence Livermore National Laboratory (LLNL) in the United States.[1][2] This document outlines the technical intricacies

the data that led to the confirmation of element 115.

Synthesis of Moscovium: Experimental Protocols
The synthesis of Moscovium is achieved through a "hot fusion" nuclear reaction, which involves bombarding a heavy actinide target with a lighter, ene

of achieving precise beam energies to overcome the Coulomb barrier between the projectile and target nuclei, leading to their fusion.

The Primary Synthesis Reaction
The production of Moscovium isotopes was accomplished by bombarding a target of Americium-243 (

243243

Am) with a beam of Calcium-48 (

4848

Ca) ions.[3] The general form of this nuclear reaction is:

ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

95243Am+20
48 Ca →115

291 Mc∗ →115
291 − 𝑥 Mc + 𝑥n{20}\text{Ca} \rightarrow ^{291}{115}\text{Mc}^* \rightarrow ^{291-x}_{115}\tex

where 'x' represents the number of neutrons evaporated from the excited compound nucleus (

291291

Mc

∗∗

).

Experimental Apparatus
The experiments were conducted at the Flerov Laboratory of Nuclear Reactions (FLNR) at JINR, utilizing the following key equipment:
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U400 Heavy Ion Cyclotron: This particle accelerator was used to accelerate the

4848

Ca ions to the required energies.[4]

Target Assembly: The target consisted of a thin layer of ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

243243

Am deposited on a titanium foil.

Dubna Gas-Filled Recoil Separator (DGFRS): This crucial piece of equipment separates the synthesized superheavy nuclei from the unreacted bea

low-pressure gas (typically hydrogen) and uses magnetic fields to deflect the ions based on their momentum and charge-to-mass ratio.[5][6] The tra

Detector System: At the focal plane of the DGFRS, a sophisticated detector system is used to identify the implanted Moscovium atoms and their su

sensitive silicon detectors to measure the energy and location of alpha particles and spontaneous fission events.[7][8]

Experimental Procedure
Ion Beam Production and Acceleration: A beam of

4848

Ca ions is produced and accelerated in the U400 cyclotron to specific energies, such as 248 MeV and 253 MeV.[4]

Target Bombardment: The high-energy ngcontent-ng-c4139270029="" _nghost-ng-c4104608405="" class="inline ng-star-inserted">

4848

Ca beam is directed onto the rotating

243243

Am target. The experiments were conducted over long periods, with beam doses reaching up to 4.3 x 10

1818

and 3.3 x 10

1919

projectiles.[4]

Separation of Reaction Products: The resulting nuclei, including the desired Moscovium isotopes, recoil out of the target and enter the DGFRS. The

the vast majority of unwanted particles.

Detection and Identification: The Moscovium atoms are implanted into the silicon detectors. The detection system then records the subsequent alph

element. The energy of the alpha particles and the time intervals between decays are measured to identify the specific isotopes produced.[9][10]

Quantitative Data from Moscovium Synthesis
The synthesis of Moscovium is a probabilistic process with very low cross-sections, measured in picobarns (1 pb = 10

−36−36

cm

22

). The following tables summarize the key quantitative data from the synthesis experiments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/235458292_Experiments_on_the_synthesis_of_element_115_in_the_reaction_243Am48Caxn291-x115
https://www.isoflex.com/elements/155-ununpentium-uup
https://www.researchgate.net/figure/Schematic-view-of-the-Dubna-gas-filled-recoil-separator-D-is-the-dipole-magnet-and-Q-is_fig6_235489843
https://www.researchgate.net/publication/234538951_The_Detection_System_of_the_Dubna_Gas-Filled_Recoil_Separator?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbCwic3ViUGFnZSI6bnVsbH19
https://arxiv.org/pdf/1611.07787
https://www.researchgate.net/publication/235458292_Experiments_on_the_synthesis_of_element_115_in_the_reaction_243Am48Caxn291-x115
https://www.researchgate.net/publication/235458292_Experiments_on_the_synthesis_of_element_115_in_the_reaction_243Am48Caxn291-x115
https://pubchem.ncbi.nlm.nih.gov/element/Moscovium
https://en.wikipedia.org/wiki/Isotopes_of_moscovium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Channel Projectile Energy (MeV) Excitation Energy (MeV) Cross-Section (pb)

243243

Am(

4848

Ca, 2n)

289289

Mc

~243 31-36 ~1

243243

Am(

4848

Ca, 3n)

288288

Mc

248 34.0-38.3 ~3 - 8.5

243243

Am(

4848

Ca, 4n)

287287

Mc

253 ~45 ~1

243243

Am(

4848

Ca, 5n)

286286

Mc

259 - 0.5

Table 1: Summary of reaction channels, energies, and cross-sections for the synthesis of Moscovium isotopes.[4][11][12]
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Isotope Half-Life Primary Decay Mode Alpha Decay Energy 

286286

Mc

~20 ms Alpha Decay 10.71

287287

Mc

~38 ms Alpha Decay 10.59

288288

Mc

~193 ms Alpha Decay 10.46

289289

Mc

~220 ms Alpha Decay 10.31

290290

Mc

~650 ms Alpha Decay 10.18

Table 2: Decay properties of known Moscovium isotopes.[10][13]

Visualizing the Synthesis and Decay of Moscovium
The following diagrams, generated using the DOT language, illustrate the key nuclear processes involved in the synthesis and identification of Mosco
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Diagram 1: Synthesis of Moscovium-288 via hot fusion.
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Diagram 2: Alpha decay chain of Moscovium-288.
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Diagram 3: Experimental workflow for Moscovium synthesis.

Conclusion
The successful synthesis and discovery of Moscovium represent a triumph of experimental nuclear physics, pushing the boundaries of our knowledge

lives of superheavy elements necessitate highly sensitive and sophisticated experimental techniques. The data and methodologies presented in this w

processes involved in the creation of new elements. While the direct applicability of Moscovium to fields such as drug development is currently non-ex

principles of isotope production, separation, and detection are of broad scientific relevance. The continued exploration of superheavy elements will un

universe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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